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Compound of Interest

5-chloro-3-methylpyridazine
Compound Name:

hydrochloride
CAS No.: 2153472-96-7
Cat. No.: B6247043

Get Quote

Executive Summary & Chemical Profile

5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) is a disubstituted diazine
scaffold used primarily in the synthesis of bioactive compounds (e.g., MGLURS5 antagonists,
agrochemicals).[1][2] Its value lies in its orthogonal reactivity: it possesses an electrophilic site
(C5-ClI) and a nucleophilic/acidic site (C3-Methyl), allowing for sequential functionalization.[1]
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Property Data

Formula

MW 165.02 g/mol (Salt); 128.56 g/mol (Free Base)
Core Structure 1,2-Diazine ring

Electron-deficient ring (
Key Features -deficient); Acidic

-methyl group.[1][3]

Hygroscopic; Store under inert atmosphere at

Storage
2-8°C.

Electronic Structure & Reactivity Landscape[4]

The pyridazine ring is inherently electron-deficient due to the high electronegativity of the two
nitrogen atoms.[1] However, the positioning of substituents in 5-chloro-3-methylpyridazine
creates a specific reactivity hierarchy.[1]

The "Beta" Chloride (Position 5)

Unlike 3-chloropyridazines, where the halogen is

to a nitrogen, the chlorine at position 5 is in a
position relative to the N1-N2 bond.[1]

e Mechanism of Activation: While less reactive than the 3- or 6-positions, the 5-position is still
activated towards Nucleophilic Aromatic Substitution (

).[1] Upon nucleophilic attack at C5, the negative charge is delocalized onto N1 via
resonance (Meisenheimer complex).

» Implication:

reactions at C5 often require elevated temperatures or stronger bases compared to C3/C6
analogs.[1] For unreactive nucleophiles, Palladium-catalyzed cross-coupling is the preferred
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route.[1]
The "Alpha" Methyl (Position 3)
The methyl group at C3 is directly attached to the imine-like C=N bond.[1]
o Acidity: The protons are pseudo-benzylic and significantly acidic (
~25-28).

+ Reactivity: This site is prone to deprotonation by strong bases (LDA, LiITMP) or condensation
with aldehydes (Knoevenagel-type), allowing carbon chain extension.[1]

Visualization of Reactivity

The following diagram illustrates the competing reactive sites and the electronic flow during
activation.
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Figure 1: Orthogonal reactivity map of the 5-chloro-3-methylpyridazine scaffold.

Key Transformations & Experimental Protocols
Nucleophilic Aromatic Substitution ()

Direct displacement of the C5-chloride by amines, thiols, or alkoxides.[1]
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Critical Consideration: The hydrochloride salt must be neutralized in situ or prior to reaction to
prevent quenching of the nucleophile.

Protocol: Displacement with Morpholine (Representative Amine)

e Preparation: Suspend 5-chloro-3-methylpyridazine HCI (1.0 equiv) in anhydrous DMF or
DMSO (0.5 M).

e Neutralization: Add

(3.0 equiv).[1] Stir at RT for 15 min to liberate the free base.

e Nucleophile Addition: Add morpholine (1.5 equiv).[1]
e Reaction: Heat to 80-100°C for 4—12 hours. (Note: Higher temp required due to

-position).[1]

Workup: Dilute with water, extract with EtOAc. The product is often a solid.

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

This is the most robust method for forming C-C bonds at the 5-position, overcoming the lower
electrophilicity of the C5-CI bond.[1]

Protocol: Suzuki Coupling with Phenylboronic Acid[4]

e Substrate: 5-chloro-3-methylpyridazine HCI (1.0 mmol)
e Boronic Acid: Phenylboronic acid (1.5 mmol)
o Catalyst:

(5 mol%) + SPhos (10 mol%) OR
(5 mol%).
e Base:

(3.0 equiv) or
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1]

e Solvent: 1,4-Dioxane/Water (4:[1]1) degassed.[1]
e Conditions: 90°C under Argon for 12 hours.
Mechanism:

o Oxidative Addition: Pd(0) inserts into the C5-Cl bond.[1] This is the rate-limiting step and is
facilitated by electron-rich ligands (e.g., SPhos) due to the electron-deficient nature of the
pyridazine.[1]

e Transmetallation: The aryl group transfers from Boron to Palladium.[1]

o Reductive Elimination: Formation of the C5-Aryl bond and regeneration of Pd(0).[1]
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Figure 2: Catalytic cycle for the Suzuki coupling at the C5 position.[1]

Methyl Group Functionalization (Condensation)

The C3-methyl group can be activated to form styryl derivatives, useful for extending

conjugation.[1]
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» Reagents: Aromatic aldehyde (1.0 equiv), Acetic Anhydride (

) or Piperidine/AcOH.

e Conditions: Reflux (120-140°C).[1]

o Outcome: Formation of a trans-alkene (styrylpyridazine) via Knoevenagel-type condensation.

[1]

Comparative Reactivity Data

The following table contrasts the reactivity of the 5-chloro isomer against the more common 3-
chloro isomer.

5-Chloro-3- 3-Chloro-6-
Feature . . . .
methylpyridazine methylpyridazine
Beta ( Alpha (
Cl Position
) to N1/N2 ) to N2
Moderate (Requires )
Rat Fast (Room Temp/Mild Heat)
ate Heat/Catalyst)
Regioselectivity Single Cl site (Clean) Single Cl site (Clean)
o C3-Me is acidic; Ring lithiation C6-Me is acidic; Ortho-
Lithiability - o )
difficult lithiation possible
] Access to 5-substituted Access to 3-substituted
Primary Use
analogs analogs

Handling & Stability (Safety)

» Acidity: As a hydrochloride salt, the solid is acidic.[1] Use corrosion-resistant spatulas.[1]

e Hygroscopicity: The salt absorbs moisture, which can hydrolyze the C-Cl bond over long
periods or complicate stoichiometry.[1] Weigh quickly or use a glovebox.
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o Neutralization: Always calculate the extra equivalent of base required to neutralize the HCI
salt in catalytic reactions. Failure to do so will protonate the Pd-ligand or quench the
organometallic reagent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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